Cas no 120200-37-5 (Cholest-5-ene-3,12-diol, (3β)- (9CI))

Cholest-5-ene-3,12-diol, (3β)- (9CI) structure
120200-37-5 structure
Product Name:Cholest-5-ene-3,12-diol, (3β)- (9CI)
CAS No:120200-37-5
MF:C27H46O2
MW:402.652948856354
CID:5597835
Update Time:2023-08-18

Cholest-5-ene-3,12-diol, (3β)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-ene-3,12-diol, (3β)- (9CI)
    • Inchi: 1S/C27H46O2/c1-17(2)7-6-8-18(3)22-11-12-23-21-10-9-19-15-20(28)13-14-26(19,4)24(21)16-25(29)27(22,23)5/h9,17-18,20-25,28-29H,6-8,10-16H2,1-5H3/t18-,20+,21+,22-,23+,24+,25?,26+,27-/m1/s1
    • InChI Key: DDKSQIWASYXGKZ-GHMQSXNDSA-N
    • SMILES: C[C@]12C(C[C@]3([H])[C@]4(CC[C@H](O)CC4=CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCCC(C)C)C)O

Experimental Properties

  • Density: 1.03±0.1 g/cm3(Predicted)
  • Boiling Point: 512.8±50.0 °C(Predicted)
  • pka: 14.86±0.70(Predicted)
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